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Compound of Interest

Compound Name: Bourjotinolone A

Cat. No.: B13417593

Disclaimer: A comprehensive Safety Data Sheet (SDS) for Bourjotinolone A could not be
located. The following information is based on general laboratory safety principles for handling
chemical compounds with unknown toxicological properties. All personnel must conduct a
thorough risk assessment before handling this substance. The information provided here is
intended as a guide and should be supplemented by consultation with a qualified safety
professional.

Quantitative Data Summary

This table summarizes the known physical and chemical properties of Bourjotinolone A.
Hazard-related data is currently unavailable and should be determined by qualified personnel.
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Property Value Source
CAS Number 6985-35-9 [L1121[3141[5]
Molecular Formula C30H4804 [1][2]
Molecular Weight 472.71 g/mol [11[2]
Appearance White powder [1]
Purity >97% [1]
Melting Point 176°C [1]
Boiling Point 583.1 + 50.0°C [1]
Solubility Soluble in Chloroform, Acetone  [1]
Storage Temperature -20°C [11[5]
Occupational Exposure Limits Not Available

LD50/LC50 Not Available

Personal Protective Equipment (PPE)

Given the unknown toxicity of Bourjotinolone A, a conservative approach to PPE is

mandatory. The following recommendations are based on standard practices for handling

potentially hazardous powdered substances.
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Protection Type Recommended Equipment Rationale

ANSI Z87.1 compliant safety
glasses with side shields or
) chemical splash goggles. A Protects eyes from airborne
Eye/Face Protection ) ) )
face shield should be used if particles and splashes.
there is a significant risk of

splashing.

Nitrile or neoprene gloves

(ensure they are rated for the

solvents being used). A Prevents skin contact with the
Skin Protection disposable lab coat is required. = compound and potential

Consider a chemically resistant  absorption.

apron or coveralls for larger

quantities.

For weighing and handling of
the powder, a NIOSH-
approved respirator with a
) ) particulate filter (e.g., N95, Minimizes the risk of inhaling
Respiratory Protection ] i )
P100) is recommended. All fine particles of the compound.
handling of the powder should
be done in a certified chemical

fume hood.

Experimental Protocol: Safe Handling of
Bourjotinolone A

This protocol outlines the essential steps for safely handling Bourjotinolone A in a research
laboratory setting.

3.1. Preparation and Engineering Controls

o Designated Area: All work with Bourjotinolone A must be conducted in a designated area
within a laboratory that is equipped with a certified chemical fume hood and an eyewash
station/safety shower.
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e Fume Hood Verification: Before starting any work, verify that the chemical fume hood is
functioning correctly (check the airflow monitor).

o Gather Materials: Assemble all necessary equipment, including PPE, spatulas, weigh boats,
vials, solvents, and waste containers, and place them inside the fume hood.

3.2. Weighing and Solution Preparation

o Don PPE: Put on all required personal protective equipment before entering the designated
handling area.

e Weighing: Carefully weigh the desired amount of Bourjotinolone A powder inside the fume
hood. Use a microbalance with a draft shield to minimize air currents and sample loss.

 Aliquotting: To prepare a stock solution, add the desired solvent to the vial containing the
weighed Bourjotinolone A. Cap the vial securely and mix by vortexing or gentle agitation
until the solid is fully dissolved.

3.3. Post-Handling Procedures

» Decontamination: Wipe down all surfaces and equipment within the fume hood that may
have come into contact with Bourjotinolone A using an appropriate solvent (e.g., 70%
ethanol), followed by a general-purpose laboratory cleaner.

» Doffing PPE: Remove PPE in the correct order to avoid cross-contamination: first gloves,
then lab coat, and finally eye and respiratory protection.

e Hand Washing: Wash hands thoroughly with soap and water after removing PPE.
Disposal Plan
4.1. Waste Segregation

» Solid Waste: All disposable materials contaminated with Bourjotinolone A (e.g., weigh
boats, pipette tips, gloves, bench paper) must be placed in a clearly labeled, sealed
hazardous waste container.
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e Liquid Waste: Unused solutions of Bourjotinolone A and contaminated solvents should be
collected in a designated, sealed hazardous waste container. Do not mix with other waste
streams unless compatibility has been confirmed.

4.2. Disposal Procedure

e Labeling: Ensure all waste containers are accurately labeled with the contents, including the
name "Bourjotinolone A" and the solvents used.

o Storage: Store hazardous waste in a designated, secondary containment area away from
incompatible materials.

» Pickup: Arrange for the disposal of the hazardous waste through your institution's
Environmental Health and Safety (EHS) office. Follow all local, state, and federal regulations
for hazardous waste disposal.

Visual Workflow for Safe Handling
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Workflow for Safe Handling of Bourjotinolone A

Preparation Phase
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l
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:
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:

5. Prepare Solution

Proceed to Cleanup

Post-Handling & Disposal

6. Decontaminate Surfaces

:
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;

8. Doff PPE

;

9. Wash Hands
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Caption: Safe handling workflow for Bourjotinolone A.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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